Cas no 124378-00-3 (b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-)

• Product Name: b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-
• CAS No: 124378-00-3
• MF: C₈H₁₇NO₆
• MW: 223.22368311882
• CID: 203275
• PubChem ID: 3079078
• Update Time: 2025-04-19

b-D-Glucopyranosylamine,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-
• (2R,3R,4S,5S,6R)-2-(2-hydroxyethylamino)-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-D-Glucopyranosylamine, N-(2-hydroxyethyl)-
• SCHEMBL679050
• N-(2-Hydroxyethyl)beta-D-glucopyranosylamine
• DTXSID60154295
• N-beta-D-Glucopyranosylhydroxyethylamine
• 124378-00-3

• Inchi： 1S/C8H17NO6/c10-2-1-9-8-7(14)6(13)5(12)4(3-11)15-8/h4-14H,1-3H2/t4-,5-,6+,7-,8-/m1/s1
• InChI Key： QWIWMRDGATVZMF-JAJWTYFOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)NCCO

Computed Properties

• Exact Mass: 223.10561
• Monoisotopic Mass: 223.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 522.6°Cat760mmHg
• Flash Point: 269.9°C
• Refractive Index: 1.594
• PSA: 122.41